
Diphenyl isophthalate chemical structure and
CAS number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenyl isophthalate

Cat. No.: B166086 Get Quote

Diphenyl Isophthalate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenyl isophthalate (DPI), with the CAS Number 744-45-6, is an aromatic diester of

isophthalic acid and phenol.[1][2] It serves as a key monomer in the synthesis of high-

performance polymers due to the rigidity and thermal stability conferred by its aromatic

structure.[3] This technical guide provides an in-depth overview of the chemical structure,

properties, synthesis, and potential biological relevance of diphenyl isophthalate, tailored for

professionals in research and drug development.

Chemical Structure and Identification
Diphenyl isophthalate is systematically named diphenyl benzene-1,3-dicarboxylate.[4] Its

structure consists of a central benzene ring substituted at the 1 and 3 positions with

carboxylate groups, which are in turn esterified with phenyl groups.
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Identifier Value

CAS Number 744-45-6[1][2][5]

Molecular Formula C₂₀H₁₄O₄[1][5]

Molecular Weight 318.32 g/mol [5]

IUPAC Name diphenyl benzene-1,3-dicarboxylate[4]

Synonyms

Diphenyl m-phthalate, Isophthalic acid, diphenyl

ester, 1,3-Benzenedicarboxylic acid, diphenyl

ester[1]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of diphenyl isophthalate
is presented below. This data is essential for its handling, characterization, and application in

synthesis and material science.

Table 1: Physicochemical Properties of Diphenyl Isophthalate

Property Value Reference

Physical Form
White to off-white

powder/crystal
[4]

Melting Point 136-138 °C

Boiling Point 275 °C at 10 mmHg

Water Solubility Insoluble

Flash Point 223 °C

Table 2: Spectroscopic Data for Diphenyl Isophthalate
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Spectroscopy Type Data Availability Source

¹H NMR Spectrum available ChemicalBook

¹³C NMR Spectrum available ChemicalBook

Infrared (IR) Spectrum available NIST Chemistry WebBook

Mass Spectrometry (MS) Spectrum available NIST Chemistry WebBook

Experimental Protocols: Synthesis of Diphenyl
Isophthalate
Several methods for the synthesis of diphenyl isophthalate have been reported, primarily for

its use in polymer production. One common method involves the reaction of isophthaloyl

dichloride with phenol.

Detailed Methodology: Synthesis from Isophthaloyl
Dichloride and Phenol
This protocol is based on a method designed for high-purity product suitable for industrial

applications.

Objective: To synthesize high-purity diphenyl isophthalate.

Reactants:

Isophthaloyl dichloride

Phenol

Dual catalyst system (e.g., a combination of azeotrope and phase-transfer catalyst)

Procedure:

Under the catalytic effect of a dual catalyst system, isophthaloyl dichloride and phenol are

reacted.
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The reaction is carried out until completion, which avoids the presence of free acid groups

that can negatively impact subsequent polymerization reactions.

Following the reaction, reduced pressure distillation is performed.

During distillation, any unreacted phenol and other volatile components are removed.

The final product, high-purity diphenyl isophthalate, is obtained as a white solid.

This method is noted for being safe, environmentally friendly, and suitable for industrial-scale

production, yielding a product with a chromatographic purity of over 99.5% and an average

yield exceeding 98%.[6]

Applications in Material Science
The primary application of diphenyl isophthalate is as a monomer in the synthesis of

advanced polymers.[3] Its rigid aromatic structure contributes to the thermal stability and

mechanical strength of the resulting polymers.[3]

High-Performance Polyesters: Incorporation of diphenyl isophthalate into polyester chains

can increase their glass transition temperature (Tg) and overall thermal stability.[3]

Specialty Resins: It is used to create specialty resins for coatings, adhesives, and composite

materials, enhancing their durability and resistance properties.[3]

Polybenzoxazoles (PBOs): Diphenyl isophthalate is a precursor for the synthesis of poly(o-

hydroxyamide), which is then used to produce PBOs, a class of high-performance, heat-

resistant polymers.

Relevance for Drug Development Professionals: A
Toxicological Perspective
For professionals in drug development, understanding the toxicological profile of chemical

entities is paramount. While diphenyl isophthalate itself is not a common pharmaceutical

ingredient, it belongs to the broader class of phthalate esters, some of which have been

identified as endocrine disruptors.[7][8][9]
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Endocrine Disruption Potential: Phthalates have been studied for their potential to interfere with

the endocrine system.[8][9][10] It is important to note that the biological activity of phthalates

can vary significantly based on their specific chemical structure.

A study on diphenyl phthalate (an isomer of diphenyl isophthalate with CAS number 84-62-8)

has shown it to act as an agonist for the human estrogen receptor (ER) in vitro.[10] This study

demonstrated that diphenyl phthalate dose-dependently increased ER-mediated transcriptional

activity in MCF-7 breast cancer cells.[10]

However, there is a lack of specific studies on the endocrine-disrupting activity of diphenyl
isophthalate (CAS 744-45-6). While it is a phthalate ester, one cannot directly extrapolate the

findings from diphenyl phthalate to diphenyl isophthalate. The difference in the substitution

pattern on the benzene ring (meta for isophthalate versus ortho for phthalate) can significantly

alter the molecule's shape and its ability to bind to biological receptors.

Safety Data: According to aggregated GHS information, diphenyl isophthalate may cause

skin and serious eye irritation.[4] It is not classified as a carcinogen by NTP, OSHA, or IARC.

Given the increasing scrutiny of phthalates, further research into the specific toxicological and

endocrine-disrupting potential of diphenyl isophthalate is warranted to fully assess its safety

profile.

Visualizations
Chemical Structure of Diphenyl Isophthalate
Caption: Chemical structure of diphenyl isophthalate.

Experimental Workflow: Synthesis of Diphenyl
Isophthalate
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Synthesis Workflow for Diphenyl Isophthalate

Start

Combine Isophthaloyl Dichloride and Phenol with Dual Catalyst

Perform Reaction

Reduced Pressure Distillation

Remove Unreacted Phenol and Volatiles

Obtain High-Purity Diphenyl Isophthalate

End

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of diphenyl isophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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